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Compound of Interest

Compound Name: YH-306

Cat. No.: B611883

Disclaimer: The following information is based on the Safety Data Sheet (SDS) for LORD 306-
1, as a specific SDS for YH-306 was not publicly available. Researchers, scientists, and drug
development professionals should always consult the specific SDS for the exact compound
they are handling.

This guide provides essential, immediate safety and logistical information for handling a
substance with a hazard profile similar to LORD 306-1. It includes operational and disposal
plans with procedural, step-by-step guidance.

Hazard Classification

The substance is classified under the Globally Harmonized System (GHS) with the following
hazards.[1] This information is critical for understanding the potential risks and selecting
appropriate personal protective equipment.
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GHS Classification Category Hazard Statement

Flammable liquids 4 Combustible liquid

Skin corrosion/irritation 2 Causes skin irritation

Serious eye damage/eye . N
2A Causes serious eye irritation

irritation

May cause an allergic skin

Skin sensitization 1 _
reaction
o Suspected of causing genetic
Germ cell mutagenicity 2
defects
Carcinogenicity 2 Suspected of causing cancer
] o Suspected of damaging fertility
Reproductive toxicity 2 )
or the unborn child
Specific target organ toxicity ] o
] 3 May cause respiratory irritation
(single exposure)
May cause damage to organs
- o (Blood, brain, Hematopoietic
Specific target organ toxicity ) ]
2 System, Kidney, Liver) through
(repeated exposure) )
prolonged or repeated skin
contact
Causes damage to organs
Specific target organ toxicity 1 (Respiratory system, Lungs)
(repeated exposure) through prolonged or repeated
exposure
Hazardous to the aquatic ) o
1 Very toxic to aquatic life

environment - acute hazard

Hazardous to the aquatic

environment - chronic hazard

Toxic to aquatic life with long

lasting effects

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent exposure.[1][2] The following table summarizes the
required equipment.

Personal Protective o
Body Part . Specifications
Equipment

Chemical-resistant gloves

Hands Protective gloves o

(e.g., nitrile, neoprene)

_ _ Lab coat, apron, or coveralls to

Body Protective clothing )

prevent skin contact

Safety glasses with side
Eyes/Face Eye and face protection shields, goggles, or a face

shield

Use in a well-ventilated area. If
Respiratory Respiratory protection ventilation is inadequate, use a

suitable respirator.

Experimental Protocols: Handling and Disposal

Adherence to strict protocols is essential for safe handling and disposal of this substance.
Handling Procedures:

o Preparation: Read and understand the Safety Data Sheet (SDS) thoroughly before handling
the substance.[1] Ensure all necessary PPE is available and in good condition.

o Ventilation: Always handle the substance in a well-ventilated area, such as a chemical fume
hood, to minimize inhalation of vapors.[1][3]

o Personal Hygiene: Avoid eating, drinking, or smoking in the handling area.[1][4] Wash hands
thoroughly after handling the substance.[1]

o Avoiding Contact: Prevent direct contact with skin and eyes.[1][3] In case of accidental
contact, follow the first-aid measures outlined in the SDS.
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o Storage: Keep the container tightly closed and upright in a cool, well-ventilated area to
prevent leakage.[1]

Disposal Plan:

o Spill Management: In case of a spill, use inert absorbent material to contain it.[1] Scoop the
spilled material and absorbent into an appropriate, labeled container for disposal.[1]

o Waste Collection: Dispose of all contaminated materials, including empty containers, as
hazardous waste.[2] Do not reuse empty containers.[1]

o Regulatory Compliance: Dispose of contents and containers in accordance with all local,
regional, national, and international regulations.[4]

Workflow for Safe Handling and Disposal
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Caption: Workflow for safe handling and disposal of YH-306.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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